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Compound of Interest

Compound Name: Diethyl dimethylmalonate

Cat. No.: B162715 Get Quote

Essential Safety and Handling Guide for Diethyl
Dimethylmalonate
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of Diethyl dimethylmalonate (CAS No. 1619-62-1) in a laboratory

setting. The following procedures are designed to ensure the safety of researchers, scientists,

and drug development professionals.

Hazard Identification and Personal Protective Equipment
(PPE)
Diethyl dimethylmalonate is a combustible liquid that can cause irritation to the skin, eyes,

and respiratory tract.[1][2] Ingestion or inhalation may be harmful.[1][2] Adherence to proper

PPE protocols is mandatory to minimize exposure risks.
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Hazard OSHA Hazard Class Precautionary Statement(s)

Flammability Combustible Liquid

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.

Skin Irritation May cause skin irritation

P264: Wash skin thoroughly

after handling. P280: Wear

protective gloves.

Eye Irritation May cause eye irritation
P280: Wear eye

protection/face protection.

Ingestion Harmful if swallowed

P270: Do not eat, drink or

smoke when using this

product. P301 + P312 + P330:

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell. Rinse mouth.

Environmental
Avoid release to the

environment

P273: Avoid release to the

environment.

Personal Protective

Equipment (PPE)
Specification Standard

Eye and Face Protection Face shield and safety glasses
NIOSH (US) or EN 166 (EU)

approved

Skin Protection
Handle with gloves. Dispose of

contaminated gloves after use.

Inspect gloves prior to use.

Use proper glove removal

technique.

Respiratory Protection

Air-purifying respirators with

multi-purpose combination

(US) or type ABEK (EN 14387)

respirator cartridges. A full-face

supplied-air respirator is

recommended if it is the sole

means of protection.

NIOSH (US) or CEN (EU)

approved

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational and Disposal Plans
Handling and Storage:

Avoid contact with skin and eyes, and inhalation of vapor or mist.

Keep away from sources of ignition and prevent the buildup of electrostatic charge.

Store in a cool, dry, and well-ventilated place in a tightly sealed container.

Wash hands before breaks and at the end of the workday.

Spill Management:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Remove all sources of ignition.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

product to enter drains.

Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a

suitable, closed container for disposal.[2]

Disposal:

Dispose of the unused product and contaminated packaging in an approved waste disposal

plant.

This combustible material may be burned in a chemical incinerator equipped with an

afterburner and scrubber.[1]

Always follow local, state, and federal regulations for hazardous waste disposal.[2]

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.

Eye Contact Flush eyes with water as a precaution.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.

Workflow for Safe Handling of Diethyl
Dimethylmalonate
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Preparation

Handling

Post-Handling

Emergency Procedures

Review Safety Data Sheet (SDS)

Ensure proper ventilation

Don Personal Protective Equipment (PPE)
- Safety glasses/face shield
- Chemical-resistant gloves

- Lab coat

Dispense Diethyl dimethylmalonate
in a fume hood

Proceed to Handling

Keep away from ignition sources Avoid contact and inhalation

Store in a cool, dry,
well-ventilated area

Complete Handling

Wash hands thoroughly

Properly dispose of waste

Begin New Task

Spill or Exposure Occurs

Follow First Aid
and Spill Cleanup Protocols

Seek medical attention
if necessary

Click to download full resolution via product page

Caption: Workflow for the safe handling of Diethyl dimethylmalonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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